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Detailed Experimental Data and Methodologies

For research and development purposes, a deeper look into the experimental protocols and data from key

clinical trials is essential.

Representative Clinical Trial Protocol

A 2024 randomized controlled trial provides a robust methodology for comparing these two treatments [1].

Participants: 40 patients with clinically and histopathologically confirmed symptomatic OLP.
Intervention: Patients were randomly assigned to either:
o Group A: Topical 5% amlexanox paste.
o Group B: Topical 0.1% triamcinolone acetonide paste.
Dosage: Application at the lesion site, three times daily after meals for four weeks.
Primary Outcome Measures:
o Burning Sensation: Measured weekly using the Visual Analog Scale (VAS).
o Clinical Signs: Evaluated weekly using the Thongprasom scale for lesion characteristics.

The workflow of this clinical evaluation is summarized below:
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Quantitative Results from Key Studies

The following table consolidates specific efficacy data from multiple clinical studies to provide a

quantitative comparison.
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Study . o Triamcinolone 0.1% Efficacy
Amlexanox 5% Efficacy Findings o

Reference Findings

Kumar et al., Significant reduction in VAS and lesion size  Significant reduction in VAS and lesion

2024 [1] (p=0.000). No significant difference vs. size (p=0.000). Superior in reducing

Waghmare et
al., 2024 [2]

PMC Tertiary
Care, 2024 [3]

Goel et al.,
2025 (JWAS)

[4]

triamcinolone in VAS reduction (p>0.05).

87.75% mean reduction in pain (VAS).
62.2% mean reduction in lesion size.
78.85% mean reduction in erythema.

Comparable reduction in erosive area and
burning sensation to triamcinolone (no
significant difference, P=0.512). Provides
earlier onset of pain relief.

Significant reduction in pain and clinical
signs. Improvement remained static after
therapy cessation.

lesion size in weeks 2 (p=0.022) and 3
(p=0.013).

90.73% mean reduction in pain (VAS).
64.9% mean reduction in lesion size.
88.57% mean reduction in erythema.

Comparable reduction in erosive area
and burning sensation to amlexanox
(no significant difference, P=0.756).

Higher efficacy, achieving complete
remission. Higher chance of recurrence
after therapy cessation.

Clinical Guidance for Professionals

¢ First-Line Treatment: Topical corticosteroids, including triamcinolone acetonide, are universally
recognized as the first-line treatment for symptomatic OLP due to their potent anti-inflammatory and
immunosuppressive effects [5] [6].

e Consider Amlexanox When: Amlexanox is a strong alternative, particularly for patients concerned
about the side effects of corticosteroids, those with a history of oral candidiasis, or as a first-line

option where a favorable safety profile is prioritized [1] [3]. Its mechanism offers a different anti-
inflammatory pathway that avoids steroid-related adverse effects.

e Treatment Strategy: A potential effective strategy is to use triamcinolone acetonide for rapid
control of severe symptoms, then transition to amlexanox for long-term maintenance therapy to
minimize the risk of corticosteroid-related adverse effects [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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